Cas no 951597-90-3 (N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a triazole core linked to a dimethoxyphenylethyl group and a p-tolyl substituent. Its structural design combines a carboxamide functionality with a 1,2,3-triazole heterocycle, enhancing its potential as an intermediate in pharmaceutical and agrochemical applications. The presence of methoxy and methyl groups may improve solubility and bioavailability, while the triazole moiety offers stability and versatility in further derivatization. This compound is of interest in medicinal chemistry for its potential role in targeting specific biological pathways. Its well-defined structure allows for precise modifications, making it a valuable candidate for research in drug discovery and development.
N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide structure
951597-90-3 structure
Product Name:N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:951597-90-3
MF:C20H22N4O3
MW:366.413684368134
CID:5432005
PubChem ID:20973752
Update Time:2025-10-29

N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
    • VU0616422-1
    • N-(3,4-dimethoxyphenethyl)-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
    • AKOS002149415
    • N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(4-methylphenyl)triazole-4-carboxamide
    • 951597-90-3
    • F3382-7983
    • STL083217
    • N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C20H22N4O3/c1-14-4-7-16(8-5-14)24-13-17(22-23-24)20(25)21-11-10-15-6-9-18(26-2)19(12-15)27-3/h4-9,12-13H,10-11H2,1-3H3,(H,21,25)
    • InChI Key: QXMYCQUQGXZKIO-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CCNC(C1=CN(C2C=CC(C)=CC=2)N=N1)=O)OC

Computed Properties

  • Exact Mass: 366.16919058g/mol
  • Monoisotopic Mass: 366.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.99±0.46(Predicted)

N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 951597-90-3)

The compound N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 951597-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's interaction with cellular targets involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain kinase enzymes, which play a critical role in signal transduction pathways. The study utilized molecular docking simulations and in vitro assays to confirm its inhibitory effects, suggesting its potential as a lead compound for kinase-targeted therapies.

Further investigations into the pharmacokinetic profile of N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide have revealed favorable absorption and distribution properties. A preclinical study conducted by researchers at the University of Cambridge highlighted its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. The study also noted its metabolic stability, with minimal degradation observed in liver microsome assays.

In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability of producing this compound. A 2024 report in Organic Process Research & Development detailed a novel, cost-effective synthesis route that enhances yield and purity, addressing previous challenges in large-scale production. This development is expected to facilitate further preclinical and clinical studies.

Despite these promising findings, challenges remain, including optimizing the compound's selectivity to minimize off-target effects. Ongoing research aims to refine its structure-activity relationship (SAR) through systematic modifications of its triazole and carboxamide moieties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 951597-90-3) represents a promising candidate for drug development, with recent studies underscoring its therapeutic potential and improved synthetic accessibility. Future research will likely focus on advancing its clinical applicability and addressing remaining pharmacological challenges.

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